N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide

• IUPAC Name: N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C20H16N2O2S/c1-13-4-9-18-17(11-13)22-20(24-18)14-5-7-15(8-6-14)21-19(23)12-16-3-2-10-25-16/h2-11H,12H2,1H3,(H,21,23)
• InChI Key: REJOAVPISYGBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)NC(=O)CC4=CC=CS4
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol

Description

N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide, also known as BTA-EG6, is a compound that has gained attention in recent years due to its potential applications in scientific research. BTA-EG6 is a small molecule that is able to selectively inhibit the activity of a specific protein, making it a valuable tool for studying the function of this protein in various biological systems. In

Scientific Research Applications

N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide has a wide range of potential applications in scientific research, particularly in the field of biochemistry and molecular biology. One of the key uses of N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide is in the study of protein function. N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide is able to selectively inhibit the activity of a specific protein, allowing researchers to study the role of this protein in various biological processes. This can help to shed light on the underlying mechanisms of disease and lead to the development of new treatments.

Mechanism of Action

N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide works by binding to a specific site on the target protein, preventing it from carrying out its normal function. The selectivity of N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide is due to its ability to recognize and bind to a specific shape or structure on the protein surface. This mechanism of action makes N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide a valuable tool for studying the function of specific proteins in various biological systems.
Biochemical and Physiological Effects
N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide has been shown to have a range of biochemical and physiological effects, depending on the specific protein it targets. For example, N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide has been used to study the role of a protein called Rpn13 in the degradation of damaged proteins in cells. By inhibiting the activity of Rpn13, researchers were able to show that this protein is essential for the proper functioning of the protein degradation pathway.

Advantages and Limitations for Lab Experiments

One of the key advantages of using N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide in lab experiments is its selectivity for specific proteins. This allows researchers to study the function of individual proteins without affecting other cellular processes. Additionally, N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide is a small molecule that is easy to work with and can be readily synthesized in large quantities. However, there are also some limitations to using N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide. For example, it may not be effective against all target proteins, and its effects may be influenced by factors such as protein concentration and cellular environment.

Future Directions

There are many potential future directions for research involving N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide. One area of interest is in the development of new drugs that target specific proteins involved in disease processes. N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide could be used as a starting point for the development of new drugs that are more effective and have fewer side effects than current treatments. Additionally, N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide could be used in combination with other drugs to enhance their effectiveness. Another area of interest is in the study of protein-protein interactions, which are essential for many biological processes. N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide could be used to selectively disrupt these interactions, providing new insights into the underlying mechanisms of disease. Overall, the potential applications of N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide in scientific research are vast, and it is likely that this compound will continue to play an important role in advancing our understanding of biological systems.

Synthesis Methods

The synthesis of N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide involves several steps, beginning with the reaction of 5-methyl-2-aminobenzoxazole with 4-fluoroaniline to form an intermediate compound. This intermediate is then reacted with 2-thiophenecarboxylic acid in the presence of a coupling reagent to form the final product, N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide. The synthesis process has been optimized to produce high yields of pure N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-thienyl)acetamide, making it readily available for scientific research.